Cas no 2138219-96-0 (4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1lambda6-thiane-1,1-dione)

• Product Name: 4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1lambda6-thiane-1,1-dione
• CAS No: 2138219-96-0
• MF: C₁₀H₁₆BrN₃O₃S
• MW: 338.221340179443
• CID: 5611605
• PubChem ID: 165954159
• Update Time: 2025-07-16

4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-841135
• 2138219-96-0
• 4-{2-[4-(bromomethyl)-1H-1,2,3-triazol-1-yl]ethoxy}-1lambda6-thiane-1,1-dione
• 4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1lambda6-thiane-1,1-dione

• Inchi： 1S/C10H16BrN3O3S/c11-7-9-8-14(13-12-9)3-4-17-10-1-5-18(15,16)6-2-10/h8,10H,1-7H2
• InChI Key： QRGOLCKUFJZFJQ-UHFFFAOYSA-N
• SMILES： BrCC1=CN(CCOC2CCS(CC2)(=O)=O)N=N1

Computed Properties

• Exact Mass: 337.00958g/mol
• Monoisotopic Mass: 337.00958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 82.5Ų

Additional information on 4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1lambda6-thiane-1,1-dione

Introduction to 4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1λ6-thiane-1,1-dione (CAS No. 2138219-96-0)

4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1λ6-thiane-1,1-dione (CAS No. 2138219-96-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiane ring and a triazole moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The thiane ring, a sulfur-containing heterocycle, is known for its stability and ability to form strong covalent bonds. In the context of 4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1λ6-thiane-1,1-dione, the thiane ring provides a rigid scaffold that enhances the compound's overall stability and bioavailability. This is particularly important in drug development, where maintaining the integrity of the molecule during absorption and distribution is crucial.

The presence of the triazole moiety in the structure of 4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1λ6-thiane-1,1-dione adds another layer of complexity and functionality. Triazoles are known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The triazole group in this compound may contribute to its potential as a therapeutic agent against various microbial infections.

The bromomethyl group attached to the triazole ring is another key feature of this compound. Bromomethyl groups are often used in organic synthesis as reactive intermediates for further functionalization. In the context of drug design, this group can be utilized to introduce additional functionalities or to enhance the compound's reactivity with specific biological targets. This versatility makes 4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1λ6-thiane-1,1-dione an attractive candidate for further modification and optimization.

Recent studies have explored the potential applications of 4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1λ6-thiane-1,1-dione in various therapeutic areas. One notable area of research is its use as an antifungal agent. Fungal infections are a significant global health concern, particularly in immunocompromised individuals. The unique combination of the thiane and triazole moieties in this compound has shown promising results in inhibiting the growth of several fungal species.

In addition to its antifungal properties, 4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1λ6-thiane-1,1-dione has also been investigated for its potential as an antibacterial agent. Antibiotic resistance is a growing problem worldwide, and there is an urgent need for new antibiotics with novel mechanisms of action. Preliminary studies have indicated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria.

The pharmacokinetic properties of 4-{2-4-(bromomethyl)-1H-1,2,3-triazol-1-ylethoxy}-1λ6-thiane-1,1-dione have also been evaluated. Research has shown that it has favorable absorption and distribution profiles, which are essential for ensuring that the compound reaches its intended target site in sufficient concentrations. Furthermore, preliminary toxicity studies have indicated that this compound has a low toxicity profile at therapeutic doses.

In conclusion, 4-{2-4-(bromomethyl)-1H-1,2,3-triazol-ylethoxy}-thiane-dione (CAS No. 213829-96-0) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for addressing various unmet medical needs. Ongoing research will continue to explore its full therapeutic potential and optimize its properties for clinical applications.